Cas no 1261745-40-7 (4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile)

• Product Name: 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile
• CAS No: 1261745-40-7
• MF: C₁₅H₉ClF₃N
• MW: 295.686873197556
• CID: 4992386
• Update Time: 2025-05-20

4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile

• Inchi： 1S/C15H9ClF3N/c16-14-6-3-11(9-12(14)7-8-20)10-1-4-13(5-2-10)15(17,18)19/h1-6,9H,7H2
• InChI Key： PLEGSJHJDGMLKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC#N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8

Additional information on 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile

Introduction to 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile (CAS No. 1261745-40-7)

4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile (CAS No. 1261745-40-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive chloro and trifluoromethyl substituents, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced material synthesis.

The molecular structure of 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile is composed of a biphenyl core with a cyano group attached to the 3-position of one of the phenyl rings. The presence of the chloro and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These features make it an attractive target for researchers exploring new therapeutic agents and functional materials.

In recent years, significant advancements have been made in understanding the potential applications of 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile. One area of particular interest is its use in the development of novel drugs. The compound's ability to modulate specific biological pathways has been explored in several studies. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for the treatment of neurodegenerative diseases due to its ability to cross the blood-brain barrier and interact with key receptors.

Beyond pharmaceutical applications, 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of organic semiconductors and other advanced materials. Studies have demonstrated that derivatives of this compound can be used to create materials with enhanced electrical conductivity and stability, which are crucial for applications in electronics and energy storage devices.

The synthesis of 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile involves several well-established chemical reactions, including Suzuki coupling and cyano group introduction. These methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development. The robust synthetic pathways also allow for easy modification, enabling researchers to tailor the molecule for specific applications.

In terms of safety and handling, it is important to note that while 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are recommended to ensure safe handling.

The future prospects for 4-Chloro-4'-(trifluoromethyl)biphenyl-3-acetonitrile are promising. Ongoing research continues to uncover new applications and properties, further solidifying its importance in both academic and industrial settings. As more studies are conducted, it is likely that this compound will play an increasingly significant role in advancing various fields of science and technology.